Cas no 130364-30-6 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI))
130364-30-6 structure
Product Name:2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
CAS No:130364-30-6
MF:C14H12O4
MW:244.242684364319
CID:201312
Update Time:2024-03-01
2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
- 7-Hydroxyalloxanthoxyletin
- 7-Hydroxyalloxanthyletin
- Alloxanthoxyletol
- 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one, 5-hydroxy-2,2-dimethyl-
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- Inchi: 1S/C14H12O4/c1-14(2)6-5-8-10(15)7-11-9(13(8)18-14)3-4-12(16)17-11/h3-7,15H,1-2H3
- InChI Key: BMRPYLPZRMZUOP-UHFFFAOYSA-N
- SMILES: C12=CC(O)=C3C=CC(C)(C)OC3=C1C=CC(=O)O2
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- XLogP3: 1.814
Experimental Properties
- Density: 1.319±0.06 g/cm3(Predicted)
- Boiling Point: 447.5±45.0 °C(Predicted)
- PSA: 52.54
- pka: 7.49±0.40(Predicted)
2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
130364-30-6 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)) Related Products
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